5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-N-ethyl-2-methoxybenzamide

• IUPAC Name: 5-[2-(cyclohexen-1-yl)ethylsulfamoyl]-N-ethyl-2-methoxybenzamide
• InChI: InChI=1S/C18H26N2O4S/c1-3-19-18(21)16-13-15(9-10-17(16)24-2)25(22,23)20-12-11-14-7-5-4-6-8-14/h7,9-10,13,20H,3-6,8,11-12H2,1-2H3,(H,19,21)
• InChI Key: UHMLIQDGSQBSOM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NCCC2=CCCCC2)OC
• Molecular Formula: C18H26N2O4S
• Molecular Weight: 366.5 g/mol

Description

5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-N-ethyl-2-methoxybenzamide, also known as NSC-743380, is a synthetic compound that has gained attention in the scientific community due to its potential applications in cancer research. This compound belongs to the class of benzamides and has been studied for its ability to inhibit the growth of cancer cells.

Mechanism of Action

5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-N-ethyl-2-methoxybenzamide works by inhibiting the activity of a protein called heat shock protein 90 (Hsp90). Hsp90 is a chaperone protein that plays a crucial role in the stabilization and function of many oncogenic proteins. By inhibiting Hsp90, this compound disrupts the function of these oncogenic proteins, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits cell proliferation and migration, which are important processes in cancer development and metastasis. In addition, this compound has been shown to have anti-angiogenic effects, meaning it can prevent the formation of new blood vessels that are necessary for tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of 5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-N-ethyl-2-methoxybenzamide is its specificity for Hsp90, which reduces the risk of off-target effects. However, its effectiveness may be limited by the development of resistance mechanisms in cancer cells. Additionally, further studies are needed to determine its toxicity and pharmacokinetics in humans.

Future Directions

Future research on 5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-N-ethyl-2-methoxybenzamide could include studies on its combination with other cancer treatments, such as chemotherapy or radiation therapy. Additionally, the development of analogs with improved pharmacokinetic properties could enhance its effectiveness as a cancer treatment. Further studies on the mechanisms of resistance to this compound could also inform the development of strategies to overcome this limitation. Finally, studies on the potential use of this compound in other diseases, such as neurodegenerative disorders, could expand its therapeutic applications.

Scientific Research Applications

5-({[2-(1-cyclohexen-1-yl)ethyl]amino}sulfonyl)-N-ethyl-2-methoxybenzamide has been studied for its potential use in cancer research. In vitro studies have shown that this compound is effective in inhibiting the growth of various cancer cell lines, including breast, lung, and colon cancer. In vivo studies have also shown promising results, with this compound demonstrating antitumor activity in mice models.